Cas no 2640967-67-3 (2-(5-Chloropyridin-2-yl)-6-phenyl-2-azaspiro[3.3]heptane)

• Product name: 2-(5-Chloropyridin-2-yl)-6-phenyl-2-azaspiro[3.3]heptane
• CAS No: 2640967-67-3
• MF: C₁₇H₁₇ClN₂
• MW: 284.783282995224
• CID: 5317256
• PubChem ID: 154829958

2-(5-Chloropyridin-2-yl)-6-phenyl-2-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloropyridin-2-yl)-6-phenyl-2-azaspiro[3.3]heptane
• 2640967-67-3
• F6708-8512
• AKOS040717311
• 2-(5-Chloropyridin-2-yl)-6-phenyl-2-azaspiro[3.3]heptane

• Inchi： 1S/C17H17ClN2/c18-15-6-7-16(19-10-15)20-11-17(12-20)8-14(9-17)13-4-2-1-3-5-13/h1-7,10,14H,8-9,11-12H2
• InChI Key： RNEUEIKGXWHEBM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)N1CC2(C1)CC(C1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 284.1080262g/mol
• Monoisotopic Mass: 284.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.1Ų
• XLogP3: 4.1

Additional information on 2-(5-Chloropyridin-2-yl)-6-phenyl-2-azaspiro[3.3]heptane

Exploring the Unique Properties and Applications of 2-(5-Chloropyridin-2-yl)-6-phenyl-2-azaspiro[3.3]heptane (CAS No. 2640967-67-3)

The compound 2-(5-Chloropyridin-2-yl)-6-phenyl-2-azaspiro[3.3]heptane (CAS No. 2640967-67-3) has garnered significant attention in recent years due to its distinctive spirocyclic structure and potential applications in pharmaceutical and agrochemical research. This molecule features a unique azaspiro[3.3]heptane core, which is increasingly recognized for its ability to enhance molecular rigidity and improve bioavailability in drug design. Researchers are particularly interested in its chloropyridine and phenyl substituents, which contribute to its versatile reactivity and binding properties.

In the context of modern drug discovery, the demand for novel heterocyclic compounds like 2-(5-Chloropyridin-2-yl)-6-phenyl-2-azaspiro[3.3]heptane is driven by the need for targeted therapies with fewer side effects. The spirocyclic scaffold of this compound offers a promising platform for developing selective enzyme inhibitors, particularly in the fields of central nervous system (CNS) disorders and metabolic diseases. Its structural complexity also aligns with current trends in fragment-based drug design, where smaller, rigid molecules are used to optimize drug-like properties.

From a synthetic chemistry perspective, the preparation of CAS No. 2640967-67-3 involves innovative strategies to construct its azaspiro[3.3]heptane framework. Recent publications highlight the use of catalytic cyclization and multicomponent reactions to achieve high yields and purity. These methods are critical for scaling up production while maintaining green chemistry principles, a topic of growing importance in industrial applications. The compound’s chloropyridine moiety further enables diverse cross-coupling reactions, making it a valuable intermediate for structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, 2-(5-Chloropyridin-2-yl)-6-phenyl-2-azaspiro[3.3]heptane has potential applications in agrochemical innovation. Its heterocyclic architecture could be leveraged to develop next-generation pesticides with improved environmental compatibility and pest resistance management. This aligns with global efforts to address food security challenges and reduce the ecological footprint of crop protection agents. Researchers are also exploring its utility in material science, particularly in designing functionalized polymers and supramolecular assemblies.

The growing interest in CAS No. 2640967-67-3 is reflected in its frequent appearance in patent literature and academic databases. Key questions often searched by users include: "How to synthesize 2-(5-Chloropyridin-2-yl)-6-phenyl-2-azaspiro[3.3]heptane?", "What are the biological targets of azaspiro[3.3]heptane derivatives?", and "Can spirocyclic compounds improve drug delivery?". These queries underscore the compound’s relevance in cutting-edge research and its potential to address unmet needs in precision medicine and sustainable chemistry.

In summary, 2-(5-Chloropyridin-2-yl)-6-phenyl-2-azaspiro[3.3]heptane represents a compelling case study in the intersection of structural innovation and applied science. Its multifunctional design and synthetic adaptability position it as a valuable tool for researchers aiming to tackle complex challenges in life sciences and industrial chemistry. As the scientific community continues to explore its full potential, this compound is likely to remain a focal point in the quest for next-generation bioactive molecules.